N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(3-fluorophenyl)thiourea hydrochloride

• IUPAC Name: 1-[4-(difluoromethoxy)-2-methylphenyl]-3-(3-fluorophenyl)thiourea;hydrochloride
• InChI: InChI=1S/C15H13F3N2OS.ClH/c1-9-7-12(21-14(17)18)5-6-13(9)20-15(22)19-11-4-2-3-10(16)8-11;/h2-8,14H,1H3,(H2,19,20,22);1H
• InChI Key: HJTWWEMVFYKMTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(F)F)NC(=S)NC2=CC(=CC=C2)F.Cl
• Molecular Formula: C15H14ClF3N2OS
• Molecular Weight: 362.8 g/mol

Description

N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(3-fluorophenyl)thiourea hydrochloride, also known as DFTU hydrochloride, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme protein kinase CK2, which plays a crucial role in various cellular processes such as cell growth, differentiation, and apoptosis.

Mechanism of Action

N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(3-fluorophenyl)thiourea hydrochloride hydrochloride inhibits protein kinase CK2 by binding to its ATP-binding site, thereby preventing the transfer of phosphate groups to its substrate proteins. This leads to the inhibition of various cellular processes that are regulated by CK2, including cell growth, differentiation, and apoptosis. N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(3-fluorophenyl)thiourea hydrochloride hydrochloride has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(3-fluorophenyl)thiourea hydrochloride hydrochloride has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to enhance the efficacy of other chemotherapeutic agents, making it a potential candidate for combination therapy. In addition, N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(3-fluorophenyl)thiourea hydrochloride hydrochloride has been shown to inhibit the migration and invasion of cancer cells, which are important steps in cancer metastasis.

Advantages and Limitations for Lab Experiments

N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(3-fluorophenyl)thiourea hydrochloride hydrochloride has several advantages for lab experiments. It is a potent and specific inhibitor of protein kinase CK2, making it an attractive tool for studying the role of this enzyme in various cellular processes. It has also been shown to have low toxicity and good solubility in aqueous solutions, making it easy to handle in the lab. However, N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(3-fluorophenyl)thiourea hydrochloride hydrochloride has some limitations for lab experiments. It can be expensive to synthesize, and its stability in solution can be limited, requiring careful storage and handling.

Future Directions

There are several future directions for the use of N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(3-fluorophenyl)thiourea hydrochloride hydrochloride in scientific research. One direction is to explore its potential as a combination therapy with other chemotherapeutic agents. Another direction is to investigate its use as a therapeutic agent for other diseases, such as inflammatory disorders and neurodegenerative diseases. Additionally, further research is needed to understand the molecular mechanisms underlying the effects of N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(3-fluorophenyl)thiourea hydrochloride hydrochloride on cellular processes, which could lead to the development of more potent and specific inhibitors of protein kinase CK2.

Scientific Research Applications

N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(3-fluorophenyl)thiourea hydrochloride hydrochloride has been extensively used in scientific research as a potent inhibitor of protein kinase CK2. This enzyme is involved in various cellular processes, including cell growth, differentiation, and apoptosis, making it an attractive target for cancer therapy. N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(3-fluorophenyl)thiourea hydrochloride hydrochloride has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer, both in vitro and in vivo. It has also been found to enhance the efficacy of other chemotherapeutic agents, such as cisplatin and doxorubicin.